2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid
Catalog No.
S1917230
CAS No.
67989-23-5
M.F
C27H46O8
M. Wt
498.6 g/mol
Availability
In Stock
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CAS Number
67989-23-5
Product Name
2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid
IUPAC Name
benzene-1,2,4-tricarboxylic acid;decan-1-ol;octan-1-ol
Molecular Formula
C27H46O8
Molecular Weight
498.6 g/mol
InChI
InChI=1S/C10H22O.C9H6O6.C8H18O/c1-2-3-4-5-6-7-8-9-10-11;10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15;1-2-3-4-5-6-7-8-9/h11H,2-10H2,1H3;1-3H,(H,10,11)(H,12,13)(H,14,15);9H,2-8H2,1H3
InChI Key
PVCRYMXYJQDBEY-UHFFFAOYSA-N
SMILES
CCCCCCCCCCOC(=O)C1=C(C=C(C=C1)C(=O)OCCCCCCCC)C(=O)O
Canonical SMILES
CCCCCCCCCCO.CCCCCCCCO.C1=CC(=C(C=C1C(=O)O)C(=O)O)C(=O)O
- Scientific literature databases like Google Scholar: and ScienceDirect: don't return any results for this compound.
- Chemical databases like PubChem: and ChemSpider: don't contain any entries for this specific molecule either.
This lack of information suggests that 2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid is either a very recently synthesized compound or one that hasn't been studied extensively for scientific purposes.
Further exploration might involve:
- Searching for patents mentioning the compound, which could indicate potential industrial applications.
- Reaching out to researchers in organic chemistry or materials science to see if they have any knowledge of this specific molecule.
XLogP3
9.1
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
5
Exact Mass
498.31926842 g/mol
Monoisotopic Mass
498.31926842 g/mol
Heavy Atom Count
35
Dates
Last modified: 04-15-2024
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